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Cat. No.: B140767 Get Quote

Technical Support Center: Tranexamic Acid-
13C2,15N
Welcome to the technical support center for Tranexamic Acid-13C2,15N. This resource is

designed to assist researchers, scientists, and drug development professionals in ensuring the

stability and integrity of this isotopically labeled compound in aqueous solutions during their

experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for aqueous solutions of Tranexamic Acid-

13C2,15N?

A1: Based on stability studies of tranexamic acid, it is recommended to store aqueous solutions

in a cool, dry, and well-ventilated place, protected from light.[1][2] For short-term storage (up to

31 days), temperatures of 5°C (refrigerated) or 23°C (room temperature) have been shown to

maintain the chemical stability of tranexamic acid solutions.[3] Long-term storage data for

tranexamic acid injection suggests it is stable at room temperature (do not store above 30°C)

and should not be frozen.[4] Freezing of tranexamic acid in glass ampoules has been shown to

cause the containers to crack.[5][6]

Q2: How stable is Tranexamic Acid-13C2,15N in different aqueous solutions?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b140767?utm_src=pdf-interest
https://www.spectrumchemical.com/productdocument/package/download/id/471760/
https://cdn.pfizer.com/pfizercom/products/material_safety_data/TRANEXAMIC%20ACID%20AMPOULE.pdf
https://pubmed.ncbi.nlm.nih.gov/30384339/
https://www.ghsupplychain.org/sites/default/files/2022-11/MNCH%20Commodities%20Procurement-TXA_0.pdf
https://scholar.usuhs.edu/en/publications/stability-of-tranexamic-acid-after-12-week-storage-at-temperature/
https://pubmed.ncbi.nlm.nih.gov/23734991/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A2: While specific stability studies on Tranexamic Acid-13C2,15N are not readily available in

the public domain, the stability of the unlabeled tranexamic acid is well-documented and serves

as a strong indicator. Tranexamic acid is highly soluble in water and is considered very stable

under normal environmental conditions.[7] Forced degradation studies have shown no

detectable degradation when exposed to 0.1 N HCl, 0.1 N NaOH, heat (64°C), and UV light.[7]

However, some studies have shown degradation under certain stress conditions like photolytic

degradation.[8]

Q3: Can I expect any degradation of Tranexamic Acid-13C2,15N when mixed with other

common laboratory reagents?

A3: Tranexamic acid is generally stable but can be incompatible with strong acids, strong

bases, and strong oxidizing agents.[1] A study on the stability of tranexamic acid in the

presence of various antiseptic solutions found that it remained stable when mixed with 0.9%

normal saline, 0.1% chlorhexidine, 10% povidone-iodine, and both 3% and 1.5% hydrogen

peroxide for up to 120 minutes.[9] However, significant degradation was observed immediately

when mixed with 0.5% sodium hypochlorite (Dakin's solution).[9]

Q4: Is Tranexamic Acid-13C2,15N sensitive to light?

A4: Yes, photolytic degradation has been identified as a potential degradation pathway for

tranexamic acid.[8] Therefore, it is recommended to protect solutions containing Tranexamic

Acid-13C2,15N from light during storage and experiments.[2]
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Issue Possible Cause Recommended Action

Unexpected chromatographic

peaks during analysis.
Degradation of the compound.

- Review solution preparation

and storage conditions. Ensure

protection from light and

incompatible substances. -

Perform a forced degradation

study to identify potential

degradation products.

Loss of compound

concentration over time.

Adsorption to container

surfaces or degradation.

- Use silanized glass vials or

low-adsorption plastic

containers. - Re-evaluate

storage temperature and

duration based on stability

data. Solutions in

ethylene/propylene copolymer

plastic containers maintained

at least 98% of initial potency

for 90 days.[10]

Inconsistent results in

bioanalytical assays.

Instability in the biological

matrix.

- Tranexamic acid is generally

stable in plasma. However,

ensure proper sample handling

and storage (e.g., storing

plasma samples at -20°C or

below).

Physical changes in the

solution (e.g., color change).

Degradation or interaction with

formulation components.

- Formulations using

commercial tablets have

shown a tendency to turn

yellow to dark brown after 21

days at 23°C.[3] Using a pure

powder-based solution is

recommended to avoid this.
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Protocol 1: Forced Degradation Study
This protocol is adapted from studies on unlabeled tranexamic acid and can be used to assess

the stability of Tranexamic Acid-13C2,15N under various stress conditions.[11][12]

Objective: To identify potential degradation products and pathways for Tranexamic Acid-

13C2,15N.

Materials:

Tranexamic Acid-13C2,15N

0.1 N Hydrochloric Acid (HCl)

0.1 N Sodium Hydroxide (NaOH)

3% Hydrogen Peroxide (H₂O₂)

Methanol

Distilled Water

HPLC-MS/MS system

Procedure:

Acid Degradation: Dissolve 5 mg of Tranexamic Acid-13C2,15N in a 10 mL volumetric flask

with 3 mL of 0.1 N HCl. Store at room temperature for 1 hour. Neutralize the solution with 0.1

N NaOH and dilute to volume with methanol.

Alkali Degradation: Dissolve 5 mg of Tranexamic Acid-13C2,15N in a 10 mL volumetric flask

with 3 mL of 0.1 N NaOH. Store at room temperature for 1 hour. Neutralize the solution with

0.1 N HCl and dilute to volume with methanol.

Oxidative Degradation: Dissolve 5 mg of Tranexamic Acid-13C2,15N in a 10 mL volumetric

flask with 3 mL of 3% H₂O₂. Store at room temperature for 1 hour. Dilute to volume with

methanol.
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Thermal Degradation: Place 5 mg of solid Tranexamic Acid-13C2,15N in a hot air oven at

60°C for 4 hours. Dissolve the sample in methanol in a 10 mL volumetric flask and dilute to

volume.

Photolytic Degradation: Expose a solution of Tranexamic Acid-13C2,15N (e.g., 100 µg/mL in

water) to direct sunlight or a photostability chamber for a defined period (e.g., 24 hours).

Analysis: Analyze all samples by a validated stability-indicating HPLC-MS/MS method to

separate and quantify the parent compound and any degradation products.

Protocol 2: Stability Assessment in an Aqueous Buffer
Objective: To determine the stability of Tranexamic Acid-13C2,15N in a specific aqueous buffer

at a defined temperature.

Materials:

Tranexamic Acid-13C2,15N

Aqueous buffer of choice (e.g., phosphate-buffered saline, pH 7.4)

HPLC-MS/MS system

Temperature-controlled incubator or water bath

Procedure:

Prepare a stock solution of Tranexamic Acid-13C2,15N in the chosen aqueous buffer at a

known concentration (e.g., 1 mg/mL).

Aliquot the solution into multiple vials.

Store the vials at the desired temperature (e.g., 4°C, 25°C, 40°C).

At specified time points (e.g., 0, 24, 48, 72 hours, 1 week, 1 month), remove a vial for

analysis.
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Analyze the sample by a validated HPLC-MS/MS method to determine the concentration of

Tranexamic Acid-13C2,15N remaining.

Calculate the percentage of the initial concentration remaining at each time point.

Data Summary
Table 1: Summary of Forced Degradation Studies on
Tranexamic Acid

Stress
Condition

Reagent/Condi
tion

Duration Observation Reference

Acid Hydrolysis 0.1 N HCl 1 hour
No detectable

degradation
[7]

Alkaline

Hydrolysis
0.1 N NaOH 1 hour

No detectable

degradation
[7]

Oxidation 3% H₂O₂ 1 hour

Some

degradation

observed

[11][12]

Thermal 64°C Not specified
No detectable

degradation
[7]

Photolytic UV light Not specified
No detectable

degradation
[7]

Photolytic Not specified Not specified
Significant

degradation
[8]

Note: The stability of Tranexamic Acid-13C2,15N is expected to be very similar to that of

unlabeled tranexamic acid.

Table 2: Temperature Stability of Tranexamic Acid in
Aqueous Solution
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Storage
Temperature

Duration Container
% Initial
Potency
Remaining

Reference

-20°C 1 week Glass ampoules
Ampoules

cracked
[5][6]

4°C 12 weeks Glass ampoules
Chemically

stable
[4][5]

22°C 12 weeks Glass ampoules
Chemically

stable
[5]

50°C 12 weeks Glass ampoules
Chemically

stable
[4][5]

Room

Temperature
180 days Glass vials ≥ 92% [10]

Room

Temperature
90 days

Plastic

containers
≥ 98% [10]

Refrigerated 90 days
Plastic

containers
≥ 98% [10]
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Caption: Workflow for a forced degradation study of Tranexamic Acid-13C2,15N.
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Prepare Aqueous Solution
of Tranexamic Acid-13C2,15N

Store under defined conditions
(Temperature, Light, Container)

Collect samples at
predetermined time points

Analyze by Stability-Indicating
Method (e.g., HPLC-MS/MS)

Evaluate Stability
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Caption: Logical flow for assessing the stability of Tranexamic Acid-13C2,15N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. spectrumchemical.com [spectrumchemical.com]

2. cdn.pfizer.com [cdn.pfizer.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b140767?utm_src=pdf-body-img
https://www.benchchem.com/product/b140767?utm_src=pdf-custom-synthesis
https://www.spectrumchemical.com/productdocument/package/download/id/471760/
https://cdn.pfizer.com/pfizercom/products/material_safety_data/TRANEXAMIC%20ACID%20AMPOULE.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Stability of Tranexamic Acid Mouth Rinse - PubMed [pubmed.ncbi.nlm.nih.gov]

4. ghsupplychain.org [ghsupplychain.org]

5. scholar.usuhs.edu [scholar.usuhs.edu]

6. Stability of tranexamic acid after 12-week storage at temperatures from -20°c to 50°c -
PubMed [pubmed.ncbi.nlm.nih.gov]

7. accessdata.fda.gov [accessdata.fda.gov]

8. ejbps.com [ejbps.com]

9. Stability analysis of tranexamic acid in the presence of various antiseptic solutions -
PubMed [pubmed.ncbi.nlm.nih.gov]

10. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]

11. ijirt.org [ijirt.org]

12. researchgate.net [researchgate.net]

To cite this document: BenchChem. [stability of tranexamic Acid-13C2,15N in aqueous
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140767#stability-of-tranexamic-acid-13c2-15n-in-
aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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